Cas no 2228635-55-8 (1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene)

• Product Name: 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene
• CAS No: 2228635-55-8
• MF: C₁₂H₁₂
• MW: 156.223683357239
• CID: 6524666
• PubChem ID: 165678529
• Update Time: 2025-06-07

1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene
• 2228635-55-8
• EN300-1746643

• Inchi： 1S/C12H12/c1-2-5-10-8-9-11-6-3-4-7-12(10)11/h1,3-4,6-7,10H,5,8-9H2
• InChI Key： WJNQNCXAMUFZQH-UHFFFAOYSA-N
• SMILES： C1(CC#C)C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 156.093900383g/mol
• Monoisotopic Mass: 156.093900383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene

Introduction to 1-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene (CAS No. 2228635-55-8)

1-(Prop-2-yn-1-yl)-2,3-dihydro-1H-indene, with the CAS number 2228635-55-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a propargyl group and a dihydroindene core. These features endow it with a range of chemical properties that make it an attractive building block for various applications.

The propargyl group (-C≡C-CH₃) in 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene is particularly noteworthy due to its reactivity and versatility. Propargyl groups are known for their ability to participate in a variety of chemical reactions, including click chemistry reactions such as the copper-catalyzed azide–alkyne cycloaddition (CuAAC). This reaction has become a cornerstone in the development of bioconjugates and functional materials, making 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene a valuable reagent in these areas.

The dihydroindene core (C₉H₉) of 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene is a bicyclic structure that provides additional stability and rigidity to the molecule. This core structure is often found in natural products and pharmaceuticals, contributing to its biological activity and potential therapeutic applications. The combination of the propargyl group and the dihydroindene core makes 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene a highly functionalized molecule with diverse applications.

In the realm of medicinal chemistry, 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene has been explored for its potential as a scaffold for drug discovery. Recent studies have shown that compounds derived from this scaffold exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(prop-2-yn-1-yl)-2,3-dihydro-1H-indene demonstrated significant inhibition of cancer cell proliferation through the modulation of specific signaling pathways.

Beyond its medicinal applications, 1-(prop-2-yinl)-2,3-dihydro-lH-indene has also found use in materials science. The propargyl group can be utilized to create cross-linked polymers with enhanced mechanical properties. These polymers have potential applications in areas such as coatings, adhesives, and advanced composites. Additionally, the dihydroindene core can contribute to the optical properties of materials, making it suitable for use in optoelectronic devices.

The synthesis of 1-(prop-yinl)-2,3-dihydro-lH-indene typically involves multi-step processes that leverage modern synthetic techniques. One common approach involves the palladium-catalyzed coupling reactions to form the dihydroindene core followed by the introduction of the propargyl group through alkyne metathesis or other methods. The choice of synthetic route depends on factors such as yield, purity, and scalability.

In terms of safety and handling, while 1-(prop-yinl)-2,3-dihydro-lH-indene is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be used to minimize exposure.

To summarize, 1-(prop-yinl)-2,3-dihydro-lH-indene (CAS No. 2228635-55-) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features make it an attractive candidate for further research and development in fields such as medicinal chemistry and materials science. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing these fields.